
Introduction: The Strategic Importance of Chiral
Piperidines

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: (S)-3-Amino-1-methyl-piperidine

CAS No.: 902152-76-5

Cat. No.: B1277785

Get Quote

The piperidine ring is a cornerstone structural motif in medicinal chemistry, present in a

multitude of pharmaceutical agents.[1][2] When functionalized to create a stereocenter, as in

the case of (S)-3-Amino-1-methyl-piperidine, the resulting enantiomer becomes a high-value

chiral building block. The precise three-dimensional arrangement of substituents on the

piperidine ring is often critical for biological activity, dictating the molecule's interaction with its

target protein or enzyme.[3] Consequently, the stereochemical purity of such intermediates

directly impacts the efficacy and safety of the final active pharmaceutical ingredient (API).[4]

(S)-3-Amino-1-methyl-piperidine, a chiral secondary amine, is of significant interest in drug

discovery and development. It serves as a versatile scaffold, enabling the synthesis of complex

molecules with tailored pharmacological profiles.[1] This guide provides a comprehensive

technical overview of its properties, synthesis, analytical validation, and applications, offering

field-proven insights for its effective use in research and development.

Core Physicochemical Properties
(S)-3-Amino-1-methyl-piperidine is a chiral amine featuring a piperidine ring with a primary

amino group at the C3 position and a methyl group on the ring nitrogen. It is typically a
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colorless to pale yellow liquid, and its basic nature, conferred by the two amino groups, allows it

to readily participate in a wide range of chemical reactions.

Property Value Reference

CAS Number 902152-76-5 [5][6][7]

Molecular Formula C₆H₁₄N₂ [6][7]

Molecular Weight 114.19 g/mol [6]

Appearance Colorless to light yellow liquid [6]

Predicted Boiling Point 136.5 ± 8.0 °C [6]

Predicted Density 0.912 ± 0.06 g/cm³ [6]

Predicted pKa 10.40 ± 0.20 [6]

Solubility
Soluble in polar solvents like

water and alcohols

Synthesis and Stereochemical Control: A
Biocatalytic Approach
The synthesis of enantiomerically pure 3-aminopiperidines presents a significant challenge.

While numerous classical methods exist, they often suffer from a lack of stereocontrol or rely

on harsh, toxic reagents.[8] Modern biocatalytic approaches, particularly those using

transaminase enzymes, have emerged as highly efficient and sustainable alternatives for

establishing the desired stereochemistry.[9][10][11]

A robust strategy for synthesizing (S)-3-Amino-1-methyl-piperidine involves a multi-step

sequence beginning with a protected piperidone precursor. The key step is the asymmetric

amination to install the (S)-amino group, followed by N-methylation and deprotection.
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Asymmetric Synthesis

1-Boc-3-piperidone (S)-3-Amino-1-Boc-piperidine

 ω-Transaminase,
 Isopropylamine (Amine Donor),

 PLP (Cofactor) (S)-3-(Boc-amino)-1-methyl-piperidine

 NaBH(OAc)₃,
 Formaldehyde (S)-3-Amino-1-methyl-piperidine

 TFA or HCl
 (Deprotection)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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